Cas no 850375-34-7 (3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester)

• Product Name: 3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester
• CAS No: 850375-34-7
• MF: C₁₀H₈BrN₃O₃
• MW: 298.092821121216
• MDL: MFCD06797495
• CID: 716917
• PubChem ID: 7170018
• Update Time: 2025-04-19

3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-carboxylicacid, 3-(5-bromo-3-pyridinyl)-, ethyl ester
• 3-(5-Bromo-pyridin-3-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• ethyl 3-(5-bromopyridin-3-yl)-1,2,4-oxadiazole-5-carboxylate
• MFCD06797495
• starbld0007766
• SCHEMBL17476086
• DTXSID40428244
• 850375-34-7
• MS-22239
• 3-(5-bromo-pyridin-3-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester, AldrichCPR
• AKOS017559669
• DB-076225
• 3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester

• MDL： MFCD06797495
• Inchi： 1S/C10H8BrN3O3/c1-2-16-10(15)9-13-8(14-17-9)6-3-7(11)5-12-4-6/h3-5H,2H2,1H3
• InChI Key： LSHJXSGSPMZMFQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1=NOC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 296.97500
• Monoisotopic Mass: 296.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.587
• Melting Point: 101 °C
• Boiling Point: 409.9°C at 760 mmHg
• Flash Point: 201.7°C
• Refractive Index: 1.568
• PSA: 78.11000
• LogP: 2.07080

3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)